![molecular formula C9H16ClNO2 B6280567 rac-methyl (1R,3aS,6aR)-octahydrocyclopenta[c]pyrrole-1-carboxylate hydrochloride CAS No. 2248404-91-1](/img/no-structure.png)
rac-methyl (1R,3aS,6aR)-octahydrocyclopenta[c]pyrrole-1-carboxylate hydrochloride
Description
“rac-methyl (1R,3aS,6aR)-octahydrocyclopenta[c]pyrrole-1-carboxylate hydrochloride” is a chemical compound with the empirical formula C16H18N2O4 . It is a solid substance . The compound is part of a collection of unique chemicals provided by Sigma-Aldrich to early discovery researchers .
Molecular Structure Analysis
The SMILES string for this compound isO=C1[C@H]2C@H=O)NC2C3=CC=C(C)C=C3)C(N1C)=O . This string represents the structure of the molecule in a linear format, which can be converted into a 2D or 3D structure using appropriate software. The InChI key for this compound is IMQDAAWGDZBTAQ-BKTIPYHCSA-N . Physical And Chemical Properties Analysis
The molecular weight of “rac-methyl (1R,3aS,6aR)-octahydrocyclopenta[c]pyrrole-1-carboxylate hydrochloride” is 302.33 . The compound is a solid . More specific physical and chemical properties such as melting point, boiling point, and density were not found in the retrieved data.Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-methyl (1R,3aS,6aR)-octahydrocyclopenta[c]pyrrole-1-carboxylate hydrochloride involves the reaction of a cyclopentanone derivative with an amine followed by reduction and esterification.", "Starting Materials": [ "Cyclopentanone", "Methylamine", "Sodium borohydride", "Methanol", "Hydrochloric acid" ], "Reaction": [ "Cyclopentanone is reacted with methylamine in the presence of a catalyst to form the corresponding imine.", "The imine is reduced using sodium borohydride to form the amine.", "The amine is then esterified with methanol and hydrochloric acid to form the final product, rac-methyl (1R,3aS,6aR)-octahydrocyclopenta[c]pyrrole-1-carboxylate hydrochloride." ] } | |
CAS RN |
2248404-91-1 |
Product Name |
rac-methyl (1R,3aS,6aR)-octahydrocyclopenta[c]pyrrole-1-carboxylate hydrochloride |
Molecular Formula |
C9H16ClNO2 |
Molecular Weight |
205.7 |
Purity |
85 |
Origin of Product |
United States |
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